Cas no 871728-51-7 (Pyridine, 3-bromo-6-(bromomethyl)-2-chloro-)

• Product Name: Pyridine, 3-bromo-6-(bromomethyl)-2-chloro-
• CAS No: 871728-51-7
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• CID: 1865280
• PubChem ID: 57984510
• Update Time: 2025-05-20

Pyridine, 3-bromo-6-(bromomethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-6-(bromomethyl)-2-chloro-
• 871728-51-7
• 3-bromo-6-(bromomethyl)-2-chloropyridine
• SCHEMBL8218010
• ATMJKDPTGBBTQE-UHFFFAOYSA-N

• Inchi： 1S/C6H4Br2ClN/c7-3-4-1-2-5(8)6(9)10-4/h1-2H,3H2
• InChI Key： ATMJKDPTGBBTQE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(N=1)Cl)Br

Computed Properties

• Exact Mass: 284.83785Da
• Monoisotopic Mass: 282.83990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Pyridine, 3-bromo-6-(bromomethyl)-2-chloro-

Pyridine, 3-bromo-6-(bromomethyl)-2-chloro

Pyridine, 3-bromo-6-(bromomethyl)-2-chloro (CAS No. 871728-51-7) is a highly specialized organic compound belonging to the pyridine derivative family. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromine and chlorine atoms at specific positions. The presence of these substituents significantly influences the compound's chemical reactivity, stability, and potential applications in various fields.

The pyridine ring serves as the core structure of this compound, with bromine atoms attached at positions 3 and 6, and a chlorine atom at position 2. The bromomethyl group (-CH₂Br) at position 6 adds further complexity to the molecule, enhancing its reactivity and making it a valuable precursor in organic synthesis. Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry, where they are used as building blocks for developing novel drug candidates.

One of the most notable aspects of Pyridine, 3-bromo-6-(bromomethyl)-2-chloro is its versatility in chemical reactions. Its brominated and chlorinated substituents make it an excellent candidate for nucleophilic aromatic substitution reactions, which are widely used in the synthesis of complex organic molecules. Moreover, the compound's ability to undergo electrophilic substitution reactions has been extensively explored in recent research, paving the way for its use in creating advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Pyridine, 3-bromo-6-(bromomethyl)-2-chloro. Quantum mechanical calculations have revealed that the substituents on the pyridine ring significantly alter the electron distribution, making certain positions more susceptible to nucleophilic attack. This understanding has been instrumental in optimizing synthetic pathways for this compound and improving its yield in laboratory settings.

In terms of applications, Pyridine, 3-bromo-6-(bromomethyl)-2-chloro has found significant use in the development of biologically active compounds. Its ability to act as a versatile scaffold has made it a valuable tool in drug discovery programs targeting various diseases. For instance, recent research has demonstrated its potential as a lead compound for developing inhibitors against key enzymes involved in cancer progression.

Furthermore, Pyridine, 3-bromo-6-(bromomethyl)-2-chloro has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, where it could potentially serve as a component in semiconducting materials or light-emitting diodes (LEDs). Ongoing studies are exploring its compatibility with existing materials and its scalability for industrial applications.

The synthesis of Pyridine, 3-bromo-6-(bromomethyl)-2-chloro involves a multi-step process that requires precise control over reaction conditions. Recent innovations in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving sustainability. These advancements are particularly important given the increasing demand for high-purity pyridine derivatives in both academic and industrial settings.

In conclusion, Pyridine, 3-bromo-6-(bromomethyl)-2-chloro (CAS No. 871728-51-7) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.